Cas no 2143452-20-2 (TSHR antagonist S37a)

• Product Name: TSHR antagonist S37a
• CAS No: 2143452-20-2
• MF: C₂₅H₂₀N₂O₃S₂
• MW: 460.6
• CID: 4768721
• PubChem ID: 132083268
• Update Time: 2025-06-11

TSHR antagonist S37a Chemical and Physical Properties

Names and Identifiers

• TSHR antagonist S37a
• CID 156588665
• 5,9-Methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindole-2,6,8(7H)-trione, 3,4a,5,5a,8a,9,9a,10-octahydro-7,10-diphenyl-, (4aS,5S,5aR,8aR,9R,9aS,10R)-
• TSHR antagonist S37a,TSHR antagonist S-37a
• 2143452-20-2
• AKOS040740464
• MS-28455
• (1S,2S,9R,10S,11R,12R,16R)-9,14-diphenyl-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-ene-6,13,15-trione
• HY-129995A
• CS-0109001
• G17724
• SCHEMBL19546439

• Inchi： 1S/C25H19N2O3S2/c28-23-18-14-11-15(19(18)24(29)27(23)13-9-5-2-6-10-13)20-17(14)16(12-7-3-1-4-8-12)21-22(31-20)26-25(30)32-21/h1-10,14-15,17-20H,11H2,(H,26,30)/t14-,15-,17-,18+,19-,20-/m0/s1
• InChI Key： LIXLPTOYTCDPJN-BEUOHLRXSA-N
• SMILES： S1C2=C([C](C3C([H])=C([H])C([H])=C([H])C=3[H])[C@@]3([H])[C@]1([H])[C@@]1([H])C([H])([H])[C@]3([H])[C@@]3([H])C(N(C4C([H])=C([H])C([H])=C([H])C=4[H])C([C@@]13[H])=O)=O)SC(N2[H])=O |^1:3|

Computed Properties

• Exact Mass: 460.09153485g/mol
• Monoisotopic Mass: 460.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Solubility: DMSO : 100 mg/mL (217.12 mM; Need ultrasonic)
• pka: 9.16±0.40(Predicted)

TSHR antagonist S37a Security Information

• Storage Condition：Store at -20°C

Additional information on TSHR antagonist S37a

TSHR Antagonist S37a: A Promising Compound in the Treatment of Thyroid Disorders

TSHR antagonist S37a (CAS No. 2143452-20-2) is a novel compound that has garnered significant attention in the field of endocrinology and pharmacology. This compound is a potent and selective antagonist of the thyroid-stimulating hormone receptor (TSHR), which plays a crucial role in regulating thyroid function. The development and characterization of S37a have opened new avenues for the treatment of various thyroid disorders, including Graves' disease and hyperthyroidism.

The thyroid-stimulating hormone receptor (TSHR) is a G protein-coupled receptor (GPCR) that mediates the effects of thyroid-stimulating hormone (TSH) on the thyroid gland. TSH binding to TSHR leads to the activation of adenylate cyclase, which increases intracellular cyclic AMP (cAMP) levels, ultimately stimulating thyroid hormone production and secretion. In conditions such as Graves' disease, autoantibodies bind to TSHR, leading to chronic stimulation and hyperthyroidism. Therefore, developing effective TSHR antagonists is a promising therapeutic strategy.

TSHR antagonist S37a has been extensively studied for its ability to block TSHR activation. Preclinical studies have demonstrated that S37a effectively inhibits TSH-induced cAMP production in cell-based assays, with high potency and selectivity. This selectivity is crucial for minimizing off-target effects and ensuring safety in clinical applications.

Recent research has also explored the pharmacokinetic properties of S37a. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further development. Additionally, S37a has demonstrated good bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent.

In animal models of hyperthyroidism, TSHR antagonist S37a has shown promising results. Administration of S37a led to a significant reduction in serum thyroid hormone levels without causing hypothyroidism. These findings suggest that S37a could be an effective treatment option for patients with hyperthyroidism, particularly those who do not respond well to current therapies or who experience adverse effects from existing treatments.

The safety profile of TSHR antagonist S37a has also been evaluated in preclinical studies. Toxicity assessments have revealed that S37a is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results provide a strong foundation for advancing S37a into clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of TSHR antagonist S37a in human subjects. Early-phase trials have shown promising results, with participants experiencing significant improvements in thyroid function parameters and symptom relief. These findings are encouraging and suggest that S37a has the potential to become a valuable addition to the therapeutic arsenal for managing thyroid disorders.

Beyond its application in treating hyperthyroidism, there is growing interest in exploring the potential of TSHR antagonist S37a strong> in other areas of endocrinology. For example, researchers are investigating its use in managing thyroid eye disease (TED), an autoimmune condition associated with Graves' disease. Preliminary studies suggest that blocking TSHR activation may help reduce inflammation and improve clinical outcomes in TED patients.

In conclusion, TSHR antagonist S37a strong> (CAS No. 2143452-20-2) represents a significant advancement in the treatment of thyroid disorders. Its high potency, selectivity, favorable pharmacokinetic properties, and promising preclinical and early clinical results make it a compelling candidate for further development. As research continues to advance our understanding of TSHR antagonists, it is likely that S37a strong> will play an increasingly important role in improving patient outcomes and quality of life for those affected by thyroid disorders.